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Compound of Interest

Compound Name: BOC-L-phenylalanine-d8

Cat. No.: B1145335 Get Quote

This guide provides immediate, essential safety and logistical information for researchers,

scientists, and drug development professionals handling BOC-L-phenylalanine-d8. The

following procedures detail operational and disposal plans to ensure safe laboratory practices.

Disclaimer: This document provides guidance based on available safety data for the closely

related compound BOC-L-phenylalanine. Researchers should always consult their institution's

specific safety protocols and the most current Safety Data Sheet (SDS) for the exact product

being used.

Immediate Safety and Handling Precautions
While BOC-L-phenylalanine is not classified as a hazardous substance, it is crucial to follow

standard laboratory safety protocols to minimize any potential risks.[1][2]

Personal Protective Equipment (PPE): Always wear appropriate PPE when handling BOC-L-
phenylalanine-d8. This includes:

Safety glasses with side shields or chemical safety goggles.

Chemical-resistant gloves (e.g., nitrile).

A laboratory coat.

Engineering Controls: To prevent inhalation of dust particles, work in a well-ventilated area,

such as a chemical fume hood, especially when handling the powdered form.[2][3]
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General Hygiene: Avoid contact with skin and eyes.[3] Do not eat, drink, or smoke in the

laboratory. Wash hands thoroughly after handling the compound.[4]

First Aid Measures
In case of exposure, follow these first aid guidelines:

Exposure Route First Aid Procedure

Inhalation
Move the individual to fresh air. If breathing is

difficult, seek medical attention.[2][4]

Skin Contact

Remove contaminated clothing and wash the

affected area with soap and plenty of water.[2]

[4]

Eye Contact
Immediately flush eyes with plenty of water for

at least 15 minutes as a precaution.[2][4]

Ingestion

Do not induce vomiting. Rinse mouth with water

and seek medical advice if the person feels

unwell.[2][4]

Operational Plan: Step-by-Step Handling Procedure
This section outlines the procedural steps for the safe handling of BOC-L-phenylalanine-d8
from receipt to use in an experiment.

Receiving and Inspection:

Upon receipt, visually inspect the container for any damage or leaks.

Verify that the product label matches the order specifications (BOC-L-phenylalanine-d8).

Storage:

Store the compound in a tightly sealed container in a cool, dry, and well-ventilated place.

[4]
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The recommended storage temperature is typically between 2-8°C.[4]

Keep away from incompatible materials such as strong oxidizing agents, acids, and

alkaline substances.[3][5]

Weighing and Aliquoting:

Perform all weighing and aliquoting operations within a chemical fume hood to minimize

dust inhalation.

Use appropriate tools (e.g., spatulas, weighing paper) to handle the powder.

Close the container tightly after use to prevent contamination and moisture absorption.

Use in Experiment:

When adding the compound to a reaction vessel, do so carefully to avoid creating dust.

If dissolving the compound, add the solvent slowly to the solid to prevent splashing. BOC-

L-phenylalanine is soluble in organic solvents like dichloromethane (DCM),

dimethylformamide (DMF), and N-methyl-2-pyrrolidone (NMP).[6][7]

Disposal Plan
Proper disposal of BOC-L-phenylalanine-d8 and associated waste is crucial for laboratory

safety and environmental protection.

Waste Segregation and Collection:

Solid Waste: Collect unused or waste BOC-L-phenylalanine-d8 powder in a clearly

labeled, sealed container.

Contaminated Materials: Dispose of items that have come into contact with the compound

(e.g., weighing paper, gloves, wipes) in a separate, sealed container labeled as "Non-

hazardous Chemical Waste" and specify the chemical name.[6]

Solutions: Collect solutions containing BOC-L-phenylalanine-d8 in a sealed, labeled

container compatible with the solvent used. Do not mix with other waste streams unless
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permitted by your institution.[6]

Storage of Waste:

Store waste containers in a designated and clearly marked chemical waste accumulation

area.

Final Disposal:

Arrange for the disposal of all waste through a licensed and reputable chemical waste

disposal company in accordance with federal, state, and local regulations.[2]

Do not dispose of BOC-L-phenylalanine-d8 in the general trash or down the drain.[6]

Quantitative Data Summary
The following table summarizes key quantitative data for BOC-L-phenylalanine.

Property Value

Molecular Formula C14H19NO4 (for non-deuterated)

Molecular Weight 265.31 g/mol (for non-deuterated)[2]

Appearance White to off-white powder or solid[5][6]

Melting Point 85 - 88 °C[5]

Recommended Storage Temperature 2 - 8 °C[4]

Experimental Workflow and Logical Relationships
The following diagrams illustrate the safe handling workflow and key safety relationships for

BOC-L-phenylalanine-d8.
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Caption: Workflow for the safe handling of BOC-L-phenylalanine-d8.
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Caption: Key hazards and mitigation strategies for BOC-L-phenylalanine-d8.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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